Cas no 2138355-86-7 (6-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylhexanenitrile)

• Product Name: 6-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylhexanenitrile
• CAS No: 2138355-86-7
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 5777228
• PubChem ID: 165849271
• Update Time: 2025-06-13

6-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylhexanenitrile Chemical and Physical Properties

Names and Identifiers

• 2138355-86-7
• EN300-1114195
• 6-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylhexanenitrile

• Inchi： 1S/C10H17N5/c1-10(2,8-11)5-3-4-6-15-13-7-9(12)14-15/h7H,3-6H2,1-2H3,(H2,12,14)
• InChI Key： OHHQSIIFVKFOSR-UHFFFAOYSA-N
• SMILES： N1(CCCCC(C#N)(C)C)N=CC(N)=N1

Computed Properties

• Exact Mass: 207.14839556g/mol
• Monoisotopic Mass: 207.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.5Ų

Additional information on 6-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylhexanenitrile

Introduction to 6-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylhexanenitrile (CAS No. 2138355-86-7)

6-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylhexanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138355-86-7, represents a promising candidate for further exploration in drug development due to its structural features and potential biological activities. The presence of a triazole moiety and an amino group within its molecular framework suggests a high likelihood of interaction with biological targets, making it an intriguing subject for synthetic chemists and pharmacologists.

The molecular structure of 6-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylhexanenitrile consists of a hexane backbone substituted with a nitrile group at the terminal carbon and a 4-amino-substituted 2H-1,2,3-triazole ring at the sixth carbon position. This configuration not only imparts unique electronic properties but also opens up possibilities for diverse functionalization strategies. The triazole ring, known for its stability and versatility in medicinal chemistry, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of an amino group further enhances the compound's reactivity, allowing for further derivatization and optimization.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their broad spectrum of biological activities. Among these, triazole derivatives have emerged as particularly potent scaffolds for drug discovery. The triazole moiety in 6-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylhexanenitrile is strategically positioned to interact with enzymes and receptors involved in various pathological processes. This has prompted investigations into its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its structural flexibility. The combination of the dimethylhexane chain and the nitrile group provides a hydrophobic core that can be modulated by introducing polar or charged substituents at other positions. This adaptability makes it an excellent candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches. Researchers are exploring how modifications to this core structure can enhance binding affinity and selectivity against specific biological targets.

Recent advancements in computational chemistry have accelerated the process of identifying promising candidates like 6-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylhexanenitrile. Molecular docking simulations have been employed to predict interactions between this compound and various protein targets. These studies suggest that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways and signal transduction cascades. Such findings are particularly relevant given the increasing interest in developing small-molecule inhibitors for chronic diseases characterized by dysregulated inflammatory responses.

The synthesis of 6-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylhexanenitrile presents both challenges and opportunities for synthetic chemists. The key step involves the formation of the triazole ring via cycloaddition reactions such as the Huisson reaction or metal-catalyzed azide–alkyne cycloaddition (MCR). These methods allow for precise control over regioselectivity and yield optimization. Additionally, the introduction of the nitrile group at the terminal carbon requires careful consideration to ensure high chemoselectivity and minimize side reactions.

In parallel with synthetic efforts, researchers are also investigating the pharmacokinetic properties of this compound. Preliminary studies indicate that it exhibits moderate solubility in water due to the polar nature of the triazole ring and amino group. However, improving solubility while maintaining stability remains a key focus area. Formulation strategies such as prodrugs or solubilizing agents are being explored to enhance bioavailability.

The potential applications of 6-(4-amino-2H-1,2,3-triazol-2-yl)-2,2-dimethylhexanenitrile extend beyond traditional pharmaceuticals. Its structural motifs have also been explored in materials science applications such as organic electronics and polymer chemistry. The triazole ring's stability under various conditions makes it an attractive component in designing high-performance materials with enhanced durability.

As research continues to uncover new biological activities and synthetic pathways for this compound, 6-(4-amino-2H-1,2,3-triazol-2-y l)- ² ,² -dimethylhexanenitrile holds significant promise as a building block for future therapeutics . Its unique combination of structural features positions it as a valuable asset in medicinal chemistry libraries , driving innovation across multiple disciplines .